Cas no 1215397-73-1 (2-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one)

• Product Name: 2-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one
• CAS No: 1215397-73-1
• MF: C₂₆H₂₂N₄O₃
• MW: 438.477885723114
• CID: 5343904
• Update Time: 2025-05-20

2-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-((3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-4-(p-tolyl)phthalazin-1(2H)-one
• 2-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one
• 2-[[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-4-(4-methylphenyl)phthalazin-1-one

• Inchi： 1S/C26H22N4O3/c1-3-32-20-14-12-19(13-15-20)25-27-23(33-29-25)16-30-26(31)22-7-5-4-6-21(22)24(28-30)18-10-8-17(2)9-11-18/h4-15H,3,16H2,1-2H3
• InChI Key： OQGXEMLYYHVYPY-UHFFFAOYSA-N
• SMILES： O1C(CN2C(C3C=CC=CC=3C(C3C=CC(C)=CC=3)=N2)=O)=NC(C2C=CC(=CC=2)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 700
• XLogP3: 5
• Topological Polar Surface Area: 80.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one

2-{[3-(4-Ethoxyphenyl)-1,2,4-Oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one: A Comprehensive Overview

The compound 2-{[3-(4-Ethoxyphenyl)-1,2,4-Oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one, identified by the CAS number 1215397-73-1, represents a significant advancement in the field of heterocyclic chemistry. This molecule is a derivative of the phthalazinone class, which has garnered considerable attention due to its potential applications in pharmaceuticals and materials science. The structure of this compound is characterized by a phthalazinone core with substituents that include an oxadiazole ring and an ethoxyphenyl group, making it a unique candidate for further exploration.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity. Researchers have employed various methodologies, including microwave-assisted synthesis and transition metal-catalyzed coupling reactions, to optimize the production of this compound. These advancements not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential commercial applications.

The structural features of 2-{[3-(4-Ethoxyphenyl)-1,2,4-Oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one make it an intriguing subject for pharmacological studies. The presence of the oxadiazole ring introduces unique electronic properties that can influence the molecule's interaction with biological systems. Recent research has focused on evaluating its potential as a modulator of various cellular pathways, including those involved in inflammation and oxidative stress. Preliminary findings suggest that this compound exhibits promising anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes.

In addition to its pharmacological potential, this compound has also been explored for its applications in materials science. The rigid structure of the phthalazinone core and the electron-withdrawing nature of the substituents make it a suitable candidate for use in organic electronics. Studies have demonstrated that this compound can serve as a building block for constructing advanced materials with tailored electronic properties. Its ability to form stable thin films and exhibit efficient charge transport characteristics positions it as a valuable component in the development of next-generation electronic devices.

The development of 2-{[3-(4-Ethoxyphenyl)-1,2,4-Oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one represents a convergence of synthetic chemistry and applied sciences. Its versatile structure allows for modifications that can be tailored to specific applications across diverse fields. As research continues to uncover its full potential, this compound stands as a testament to the innovative possibilities inherent in heterocyclic chemistry.